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Compound of Interest

Compound Name:
tert-butyl N-(3-

carbamoylcyclobutyl)carbamate

CAS No.: 2143202-33-7

Cat. No.: B2874572

Get Quote

Executive Summary
Cyclobutane amino acids (CBAAs) represent a critical class of non-proteinogenic building

blocks used to engineer peptidomimetics with enhanced metabolic stability and defined

secondary structures. By constraining the peptide backbone, CBAAs—such as 1-

aminocyclobutane-1-carboxylic acid (

) and 2-aminocyclobutane-1-carboxylic acid (

-cBc)—can induce specific folding patterns (e.g., 8-helices, 10-helices, or

-turns) unattainable with natural

-amino acids.

However, the incorporation of CBAAs via Solid-Phase Peptide Synthesis (SPPS) presents

unique challenges. The steric bulk of the cyclobutane ring and the ring strain significantly

reduce the nucleophilicity of the amino group and the electrophilicity of the activated
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carboxylate. This guide details optimized protocols to overcome these kinetic barriers, ensuring

high-purity synthesis of CBAA-containing peptides.

Structural & Mechanistic Rationale
Conformational Restriction
The cyclobutane ring limits the rotation around the

(

) and

(

) bonds.

(1,1-disubstituted): Promotes helical conformations (similar to Aib) but with greater
hydrophobicity and proteolytic resistance.

-cBc (1,2-disubstituted): The cis and trans isomers dictate folding. Trans-isomers often drive
the formation of 12-helices or sheet-like structures, while cis-isomers can nucleate turns.

The Synthetic Challenge
The primary failure mode in CBAA synthesis is incomplete coupling, leading to deletion

sequences.

Steric Hindrance: The rigid ring prevents the attacking amine from easily accessing the

activated ester.

Electronic Deactivation: In

-CBAAs, the amine is less nucleophilic due to the inductive effect of the ring system and lack
of flexibility to adopt an optimal transition state geometry.

Strategic Planning: Materials & Reagents
Resin Selection
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To minimize inter-chain aggregation (which exacerbates steric problems), use low-loading

resins.

Recommended: ChemMatrix® or Tentagel® resins (

mmol/g).

Linker: Rink Amide (for C-term amides) or Wang (for C-term acids).

Coupling Reagents
Standard carbodiimide chemistry (DIC/HOBt) is often insufficient for CBAA-to-CBAA couplings.

Gold Standard:HATU (Hexafluorophosphate Azabenzotriazole Tetramethyl Uronium) or

COMU. These generate the highly reactive 7-azabenzotriazole ester (OAt), which

accelerates coupling via the neighboring group effect of the pyridine nitrogen.

Base: DIEA (Diisopropylethylamine) or TMP (2,4,6-Trimethylpyridine) to minimize

racemization.

Experimental Protocols
Protocol A: Standard Fmoc-SPPS for Isolated CBAA
Incorporation
Use this protocol when coupling a single CBAA to a non-hindered amino acid (e.g., Gly, Ala).

Reagents:

Fmoc-CBAA-OH (3.0 equiv)

DIC (3.0 equiv)

Oxyma Pure (3.0 equiv)

DMF (Grade: Peptide Synthesis)[1]

Step-by-Step:
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Swelling: Swell resin in DMF for 20 min.

Deprotection: Treat with 20% Piperidine/DMF (2

5 min). Wash DMF (

).

Activation: Dissolve Fmoc-CBAA-OH and Oxyma in minimal DMF. Add DIC.[2][3] Pre-

activate for 2 minutes.

Coupling: Add mixture to resin. Agitate at Room Temperature for 60-90 mins.

Monitoring: Perform Kaiser Test. If blue (positive), re-couple.

Protocol B: High-Efficiency Coupling for Contiguous
CBAAs (The "Difficult" Sequence)
Use this protocol for CBAA-CBAA linkages or coupling CBAAs to bulky residues (Val, Ile, Pro).

Reagents:

Fmoc-CBAA-OH (4.0 equiv)

HATU (3.9 equiv)

HOAt (4.0 equiv - optional additive for extreme difficulty)

DIEA (8.0 equiv)

Step-by-Step:

Microwave Setup: Set reactor to 75°C (Power: 30W, ramping over 2 min).

Note: Do not exceed 75°C for Cys/His containing peptides to avoid racemization.

Activation: Dissolve Fmoc-CBAA-OH and HATU in DMF. Add DIEA immediately before

adding to the resin vessel.
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Coupling (Cycle 1): Irradiate at 75°C for 10 minutes.

Wash: DMF (

).

Re-Coupling (Cycle 2): Repeat step 2-3 with fresh reagents.

Capping (Crucial): Treat with Acetic Anhydride/DIEA/DMF (1:1:8) for 5 min to terminate

unreacted chains and prevent deletion sequences.

Protocol C: Monitoring & Cleavage
1. Reaction Monitoring Standard Kaiser tests often yield false negatives with secondary amines

or sterically crowded primary amines.

Chloranil Test: Recommended for checking deprotection of secondary amines (e.g., if the

CBAA is N-alkylated).

Micro-cleavage: The only definitive method. Cleave 2-3 mg of resin-peptide and analyze via

LC-MS to confirm mass before proceeding to the next block.

2. Global Cleavage CBAAs are generally stable to acid.

Cocktail: TFA/TIPS/Water (95:2.5:2.5).

Time: 2-3 hours at Room Temperature.

Precipitation: Cold Diethyl Ether.[4]

Visualization of Workflows
Decision Matrix for Coupling Conditions
This diagram guides the chemist through selecting the appropriate activation strategy based on

steric complexity.
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Incoming Amino Acid (AA)

Is AA a Cyclobutane (CBAA)?

Is Resin-bound AA Sterically Hindered?
(e.g., CBAA, Pro, Val, N-Me)

Yes

Protocol A:
DIC / Oxyma
RT, 60 min

No (Standard AA)

Protocol B:
HATU / DIEA

Microwave 75°C, 2x10 min

Yes (Difficult Junction)

Double Coupling Required

No (Single Constraint)

Click to download full resolution via product page

Figure 1: Decision matrix for selecting coupling reagents. CBAA-to-CBAA junctions require

high-energy activation (HATU/Microwave).

Solid-Phase Cycle for CBAA
A visual representation of the optimized synthetic cycle.

Fmoc-Resin
Deprotection

20% Piperidine
(2 x 5 min)

DMF Wash
(5x)

Activation
Fmoc-CBAA + HATU + DIEA

Coupling
75°C MW (10 min)

QC: Chloranil/Kaiser
Complete (>99%)

Capping
Ac2O/DIEA

Incomplete (<99%)

Next Cycle
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Figure 2: Optimized SPPS cycle for Cyclobutane Amino Acids. Note the emphasis on QC and

Capping to prevent deletion sequences.

Data Summary: Comparative Coupling Efficiency
The table below illustrates the efficiency of different coupling cocktails for the difficult junction

Fmoc-Ac4c-OH

Ac4c-Resin.

Coupling
Reagent

Base
Temperatur
e

Time
Yield (LC-
MS Area %)

Notes

DIC / HOBt None 25°C 2 h 45%

Significant

deletion

product

observed.

HBTU / DIEA DIEA 25°C 1 h 68%

Moderate

yield; slow

kinetics.

HATU / HOAt DIEA 25°C 2 h 88%

Good yield,

but requires

extended

time.

HATU / DIEA DIEA 75°C (MW) 10 min >98%
Recommend

ed Protocol.

Applications & Case Studies
Peptide Stapling via CBAAs
Recent work has utilized olefin-terminated CBAAs (e.g., amino-butenyl-cyclobutane carboxylic

acids) to perform Ring-Closing Metathesis (RCM) on resin.

Application: Stabilizing
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-helical peptides (e.g., p53/MDM2 inhibitors).

Advantage: The cyclobutane ring pre-organizes the backbone, lowering the entropic cost of

the macrocyclization compared to linear olefinic amino acids.

Antimicrobial Peptides (AMPs)
Incorporation of cationic CBAAs into AMP sequences has been shown to increase serum half-

life by >10-fold while maintaining lytic activity against bacteria. The rigid backbone prevents

protease access to the amide bond.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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